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Compound of Interest

Compound Name: Ethyl isonicotinate

Cat. No.: B042127

Audience: Researchers, scientists, and drug development professionals.

Abstract: Isoniazid (Isonicotinic acid hydrazide, INH) is a critical first-line medication in the
treatment and prevention of tuberculosis.[1][2] Its synthesis is a fundamental process in
pharmaceutical chemistry. This document provides a detailed protocol for the synthesis of
isoniazid through the nucleophilic acyl substitution reaction of ethyl isonicotinate with
hydrazine hydrate. The reaction mechanism, optimized conditions, experimental workflow, and
characterization data are presented to guide researchers in the efficient and reliable production
of this vital active pharmaceutical ingredient.

Reaction Mechanism

The synthesis of isoniazid from ethyl isonicotinate and hydrazine is a classic example of
nucleophilic acyl substitution, specifically the hydrazinolysis of an ester. The reaction proceeds
in two main steps:

» Nucleophilic Attack: The lone pair of electrons on one of the nitrogen atoms of the hydrazine
molecule acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ethyl
isonicotinate. This breaks the pi bond of the carbonyl group, and the electrons are pushed
onto the oxygen atom, forming a tetrahedral intermediate.
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e Leaving Group Elimination: The tetrahedral intermediate is unstable. It collapses by
reforming the carbon-oxygen double bond, which in turn leads to the elimination of the
ethoxide ion (CHsCH20") as a leaving group. The ethoxide ion then deprotonates the
positively charged nitrogen atom to form the stable isoniazid product and ethanol as a
byproduct.

The overall reaction is: Ethyl Isonicotinate + Hydrazine Hydrate — Isoniazid + Ethanol +
Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b042127?utm_src=pdf-body
https://www.benchchem.com/product/b042127?utm_src=pdf-body-img
https://www.benchchem.com/product/b042127?utm_src=pdf-custom-synthesis
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1377993.html
https://www.slideshare.net/slideshow/isoniazid/233072586
https://www.benchchem.com/product/b042127#reaction-mechanism-of-ethyl-isonicotinate-with-hydrazine
https://www.benchchem.com/product/b042127#reaction-mechanism-of-ethyl-isonicotinate-with-hydrazine
https://www.benchchem.com/product/b042127#reaction-mechanism-of-ethyl-isonicotinate-with-hydrazine
https://www.benchchem.com/product/b042127#reaction-mechanism-of-ethyl-isonicotinate-with-hydrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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